Cas no 52999-12-9 (1,2-Benzenediol, 4-(1-decyl-1-methylundecyl)-)

• Product Name: 1,2-Benzenediol, 4-(1-decyl-1-methylundecyl)-
• CAS No: 52999-12-9
• MF: C₂₈H₅₀O₂
• MW: 418.695409297943
• CID: 358283
• PubChem ID: 71365414
• Update Time: 2025-04-19

1,2-Benzenediol, 4-(1-decyl-1-methylundecyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(1-decyl-1-methylundecyl)-
• 4-(11-methylhenicosan-11-yl)benzene-1,2-diol
• 52999-12-9
• DTXSID60788832

• Inchi： 1S/C28H50O2/c1-4-6-8-10-12-14-16-18-22-28(3,25-20-21-26(29)27(30)24-25)23-19-17-15-13-11-9-7-5-2/h20-21,24,29-30H,4-19,22-23H2,1-3H3
• InChI Key： YKJFMBACFVTBCC-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(C)(CCCCCCCCCC)CCCCCCCCCC)O

Computed Properties

• Exact Mass: 418.3813
• Monoisotopic Mass: 418.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46